Cas no 1624301-90-1 (4-3-methoxy-4-(trifluoromethyl)phenyl-1,3-thiazol-2-amine)

• Product Name: 4-3-methoxy-4-(trifluoromethyl)phenyl-1,3-thiazol-2-amine
• CAS No: 1624301-90-1
• MF: C₁₁H₉F₃N₂OS
• MW: 274.262171506882
• CID: 6171781
• PubChem ID: 118619626
• Update Time: 2025-06-23

4-3-methoxy-4-(trifluoromethyl)phenyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-3-methoxy-4-(trifluoromethyl)phenyl-1,3-thiazol-2-amine
• 4-[3-methoxy-4-(trifluoromethyl)phenyl]-1,3-thiazol-2-amine
• EN300-1941944
• SCHEMBL17386614
• 1624301-90-1

• Inchi： 1S/C11H9F3N2OS/c1-17-9-4-6(8-5-18-10(15)16-8)2-3-7(9)11(12,13)14/h2-5H,1H3,(H2,15,16)
• InChI Key： VWZFUTARUNQQAI-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=CC(C(F)(F)F)=C(C=1)OC

Computed Properties

• Exact Mass: 274.03876857g/mol
• Monoisotopic Mass: 274.03876857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.4Ų

Additional information on 4-3-methoxy-4-(trifluoromethyl)phenyl-1,3-thiazol-2-amine

Introduction to 4-3-methoxy-4-(trifluoromethyl)phenyl-1,3-thiazol-2-amine (CAS No. 1624301-90-1)

4-3-methoxy-4-(trifluoromethyl)phenyl-1,3-thiazol-2-amine, identified by its Chemical Abstracts Service (CAS) number 1624301-90-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds known for their broad spectrum of biological activities. The structural features of 4-3-methoxy-4-(trifluoromethyl)phenyl-1,3-thiazol-2-amine, particularly the presence of a methoxy group and a trifluoromethyl substituent on the phenyl ring, contribute to its unique chemical properties and potential therapeutic applications.

The significance of this compound lies in its potential role as a building block for the development of novel pharmaceutical agents. Thiazole derivatives have been extensively studied due to their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine atoms into the molecular structure, as seen in 4-3-methoxy-4-(trifluoromethyl)phenyl-1,3-thiazol-2-amine, is known to enhance the metabolic stability and binding affinity of drug candidates. This modification can lead to more effective and longer-lasting pharmacological effects, making it a valuable candidate for further research and development.

In recent years, there has been a surge in the exploration of fluorinated compounds in medicinal chemistry. The trifluoromethyl group, in particular, is renowned for its ability to improve the bioavailability and pharmacokinetic profiles of drugs. This has been observed in various therapeutic areas, including oncology and neurology. The incorporation of such groups into thiazole-based scaffolds opens up new avenues for drug discovery, particularly in the quest for more potent and selective inhibitors.

The methoxy group in 4-3-methoxy-4-(trifluoromethyl)phenyl-1,3-thiazol-2-amine also plays a crucial role in modulating the biological activity of the compound. Methoxy-substituted aromatic rings are commonly found in biologically active molecules and are known to influence both the electronic properties and solubility of the compound. This dual functionality makes thiazole derivatives like 4-3-methoxy-4-(trifluoromethyl)phenyl-1,3-thiazol-2-amine particularly interesting for medicinal chemists seeking to optimize drug-like properties.

Recent studies have highlighted the potential of 4-hydroxythiazole derivatives as scaffolds for anticancer agents. The structural motif of thiazole is integral to many bioactive molecules, and modifications such as fluorination and methoxylation can significantly enhance their therapeutic potential. For instance, research has demonstrated that certain thiazole derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. The compound 4-3-methoxy-4-(trifluoromethyl)phenyl-1,3-thiazol-2-am ine (CAS No. 1624301-90 -1) may serve as a precursor or analog in such investigations.

The synthesis of 4 - 3 - methoxy - 4 - (trifluoromethyl)phenyl - 1 , 3 - thiazol - 2 - am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as halogenation and amination. The presence of sensitive functional groups like the trifluoromethyl group necessitates precise control over reaction conditions to avoid unwanted side products.

In terms of applications, 4 - 3 - meth oxy - 4 - (trif luoro methyl ) phen yl - 1 , 3 - thia zol - 2 - am ine (CAS No. 1624301 -90 -1) may find utility in various research settings. It can be used as an intermediate in the synthesis of more complex molecules or as a reference standard for analytical purposes. Additionally, its unique structural features make it a candidate for high-throughput screening assays aimed at identifying novel bioactive compounds.

The pharmacological profile of this compound is yet to be fully elucidated through extensive preclinical studies. However, preliminary data suggest that it may exhibit promising activities against certain disease targets. Further investigation into its biological effects will be crucial in determining its potential as a therapeutic agent or as a component in drug cocktails designed to enhance efficacy or reduce resistance.

The role of computational chemistry and molecular modeling has become increasingly important in the study of compounds like 4 - 3 - meth oxy - 4 - (trif luoro methyl ) phen yl - 1 , 3 - thia zol - 2 - am ine (CAS No. 1624301 -90 -1). These tools can help predict binding affinities, metabolic stability, and other pharmacokinetic parameters before experimental validation is conducted. Such predictions can significantly reduce the time and cost associated with drug discovery by focusing efforts on the most promising candidates.

Future directions in the research of this compound may include exploring its interactions with biological targets at a molecular level using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Understanding how it binds to its intended targets will provide insights into its mechanism of action and guide further structural optimization.

In conclusion,4 – 3 – meth oxy – 4 – (tr if luoro methyl ) phen yl – 1 , 3 – thia zol – 2 – am ine (CAS No .1624301–90–1) represents an intriguing compound with potential applications in pharmaceutical research . Its unique structural features , combined with recent advancements in synthetic methodologies and computational techniques , make it a valuable asset for scientists working towards discovering new therapeutic agents . Further exploration into its biological activities and pharmacological properties will undoubtedly contribute to our understanding of this promising chemical entity .